Cas no 885271-73-8 (TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE)
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE is a bicyclic amine derivative featuring a rigid diazabicyclo[4.2.0]octane scaffold with a tert-butyloxycarbonyl (Boc) protecting group. This compound is valued for its structural stability and versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. Its constrained bicyclic framework offers stereochemical control, enabling precise modifications in complex molecule construction. The product is typically used as an intermediate in the development of bioactive compounds, where its well-defined reactivity and compatibility with diverse reaction conditions are advantageous.
![TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE structure](https://ossimg.kuujia.com/scimg/885500/885271-73-8x500.png)
885271-73-8 structure
Product Name:TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE
CAS No:885271-73-8
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD08234916
CID:993161
PubChem ID:50986418
Update Time:2025-06-07
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE
- 7-Boc-3,7-diazabicyclo[4.2.0]octane
- tert-butyl 4,8-diazabicyclo[4.2.0]octane-8-carboxylate
- 3,7-diazabicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester
- 3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester
- A862118
- PB17498
- MFCD22205855
- Not available;cis-7-Boc-3,7-diazabicyclo[4.2.0]octane
- EN300-89798
- 3,7-Diazabicyclo[4.2.0]octane-7-carboxylicacid,1,1-dimethylethylester
- A855900
- 885271-73-8
- tert-butyl3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- SB20148
- AS-41934
- cis-7-Boc-3,7-diazabicyclo[4.2.0]octane
- SY019684
- WWQRKRDWYBRFAA-UHFFFAOYSA-N
- SCHEMBL3333168
- MFCD22205858
- SY019687
- SY240183
- (1R,6R)-7-Boc-3,7-diazabicyclo[4.2.0]octane
- AKOS025243841
- PB35419
- 1251020-47-9
- CS-0046647
- MFCD08234916
- (1R,6R)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- AM84951
- DTXSID90679042
- (1S,6S)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- DB-361638
- 7-Boc-3,7-Diaza-bicyclo[4.2.0]octane tosylate
-
- MDL： MFCD08234916
- Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-6-12-5-4-9(8)13/h8-9,12H,4-7H2,1-3H3
- InChI Key： WWQRKRDWYBRFAA-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2CNCCC12)=O
Computed Properties
- Exact Mass: 212.15200
- Monoisotopic Mass: 212.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.48190
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108888-1g |
7-boc-3,7-diazabicyclo[4.2.0]octane |
885271-73-8 | 97% | 1g |
$715 | 2021-08-06 | |
| abcr | AB448537-100 mg |
tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate; . |
885271-73-8 | 100MG |
€272.10 | 2022-06-10 | ||
| abcr | AB448537-250 mg |
tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate; . |
885271-73-8 | 250MG |
€387.40 | 2022-06-10 | ||
| abcr | AB448537-500 mg |
tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate; . |
885271-73-8 | 500MG |
€624.40 | 2022-06-10 | ||
| abcr | AB448537-1 g |
tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate; . |
885271-73-8 | 1g |
€1,038.40 | 2022-06-10 | ||
| Chemenu | CM108888-1g |
7-boc-3,7-diazabicyclo[4.2.0]octane |
885271-73-8 | 97% | 1g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR317215-1g |
7-Boc-3,7-diazabicyclo[4.2.0]octane |
885271-73-8 | 1g |
£1080.00 | 2024-05-24 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1378-1g |
3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester |
885271-73-8 | 96% | 1g |
13399.07CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1378-5g |
3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester |
885271-73-8 | 96% | 5g |
49864.89CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R1378-500mg |
3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester |
885271-73-8 | 96% | 500mg |
7123.56CNY | 2021-05-08 |
TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
885271-73-8 (TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE) Related Products
- 1417789-49-1(tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 887586-47-2(1-Piperidinecarboxylicacid, 3-[(cyclohexylamino)methyl]-, 1,1-dimethylethyl ester)
- 1338247-64-5(N1-BOC-4-(3-(1-aMinoethyl)-azetidin-1-yl)piperidine)
- 1250993-51-1(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1417789-72-0((1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane)
- 885271-67-0(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE)
- 1251018-38-8(Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate)
- 883547-17-9(Tert-butyl 4-[3-(aminomethyl)azetidin-1-yl]piperidine-1-carboxylate)
- 1251020-47-9(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate)
- 1250994-64-9(tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
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